Emamectin B1a
Emamectin B1a
Emamectin B1a is a semi-synthetic 4/-epimethylamino analogue of avermectin B1a prepared by oxidation of the 4/-hydroxy moiety and reductive amination. The introduction of the methylamino group greatly enhances the insecticidal potency of the avermectin class. Emamectin B1a, as a benzoate salt, is the major component (>90%) of the commercial insecticide/acaricide, emamectin.
Brand Name:
Vulcanchem
CAS No.:
121124-29-6
VCID:
VC0018889
InChI:
InChI=1S/C49H75NO13/c1-12-26(2)44-29(5)18-19-48(63-44)24-35-21-34(62-48)17-16-28(4)43(27(3)14-13-15-33-25-56-46-42(51)30(6)20-36(47(52)59-35)49(33,46)53)60-40-23-38(55-11)45(32(8)58-40)61-39-22-37(54-10)41(50-9)31(7)57-39/h13-16,18-20,26-27,29,31-32,34-46,50-51,53H,12,17,21-25H2,1-11H3/b14-13+,28-16+,33-15+/t26-,27-,29-,31-,32-,34+,35-,36-,37-,38-,39-,40-,41+,42+,43-,44+,45-,46+,48+,49+/m0/s1
SMILES:
CCC(C)C1C(C=CC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)NC)OC)OC)C)C
Molecular Formula:
C49H75NO13
Molecular Weight:
886.1 g/mol
Emamectin B1a
CAS No.: 121124-29-6
Reference Standards
VCID: VC0018889
Molecular Formula: C49H75NO13
Molecular Weight: 886.1 g/mol
CAS No. | 121124-29-6 |
---|---|
Product Name | Emamectin B1a |
Molecular Formula | C49H75NO13 |
Molecular Weight | 886.1 g/mol |
IUPAC Name | (1'R,2R,3S,4'S,6S,8'R,10'E,12'S,13'S,14'E,16'E,20'R,21'R,24'S)-2-[(2S)-butan-2-yl]-21',24'-dihydroxy-12'-[(2R,4S,5S,6S)-4-methoxy-5-[(2S,4S,5R,6S)-4-methoxy-6-methyl-5-(methylamino)oxan-2-yl]oxy-6-methyloxan-2-yl]oxy-3,11',13',22'-tetramethylspiro[2,3-dihydropyran-6,6'-3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene]-2'-one |
Standard InChI | InChI=1S/C49H75NO13/c1-12-26(2)44-29(5)18-19-48(63-44)24-35-21-34(62-48)17-16-28(4)43(27(3)14-13-15-33-25-56-46-42(51)30(6)20-36(47(52)59-35)49(33,46)53)60-40-23-38(55-11)45(32(8)58-40)61-39-22-37(54-10)41(50-9)31(7)57-39/h13-16,18-20,26-27,29,31-32,34-46,50-51,53H,12,17,21-25H2,1-11H3/b14-13+,28-16+,33-15+/t26-,27-,29-,31-,32-,34+,35-,36-,37-,38-,39-,40-,41+,42+,43-,44+,45-,46+,48+,49+/m0/s1 |
Standard InChIKey | CXEGAUYXQAKHKJ-COFQVFHOSA-N |
Isomeric SMILES | CC[C@H](C)[C@@H]1[C@H](C=C[C@@]2(O1)C[C@@H]3C[C@H](O2)C/C=C(/[C@H]([C@H](/C=C/C=C/4\CO[C@H]5[C@@]4([C@@H](C=C([C@H]5O)C)C(=O)O3)O)C)O[C@H]6C[C@@H]([C@H]([C@@H](O6)C)O[C@H]7C[C@@H]([C@@H]([C@@H](O7)C)NC)OC)OC)\C)C |
SMILES | CCC(C)C1C(C=CC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)NC)OC)OC)C)C |
Canonical SMILES | CCC(C)C1C(C=CC2(O1)CC3CC(O2)CC=C(C(C(C=CC=C4COC5C4(C(C=C(C5O)C)C(=O)O3)O)C)OC6CC(C(C(O6)C)OC7CC(C(C(O7)C)NC)OC)OC)C)C |
Appearance | White solid |
Colorform | White to off-white powder Off-white crystalline powde |
Density | 1.20 at 23 °C /Emamectin benzoate/ |
Melting Point | 141-146 °C /Emamectin benzoate/ |
Description | Emamectin B1a is a semi-synthetic 4/-epimethylamino analogue of avermectin B1a prepared by oxidation of the 4/-hydroxy moiety and reductive amination. The introduction of the methylamino group greatly enhances the insecticidal potency of the avermectin class. Emamectin B1a, as a benzoate salt, is the major component (>90%) of the commercial insecticide/acaricide, emamectin. |
Solubility | In water, 0.024 g/L at 25 °C (pH 7) /Emamectin benzoate/ |
Vapor Pressure | 3.8X10-8 mm Hg at 21 °C /Emamectin benzoate/ |
Reference | Discovery of novel avermectins with unprecedented insecticidal activity. Mrozik H. et al. Experientia 1989, 45, 315.Synthesis of 4/-epi-amino-4/-deoxyavermectins B1. Cvetovich R.J. et al. J. Org. Chem. 1994, 59, 7704. |
PubChem Compound | 11136686 |
Last Modified | Dec 06 2021 |
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